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Compound of Interest

Compound Name: Benzyltrimethylsilane

Cat. No.: B1265640

Essential Safety and Handling Guide for
Benzyltrimethylsilane

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical reagents are paramount. This guide provides immediate and essential
safety protocols, operational procedures, and disposal plans for Benzyltrimethylsilane,
ensuring a secure laboratory environment.

Immediate Safety and Hazard Information

Benzyltrimethylsilane is a flammable liquid that is harmful if swallowed, inhaled, or in contact
with skin. It is crucial to handle this chemical with appropriate personal protective equipment
(PPE) in a well-ventilated area, away from ignition sources.

Key Hazards:
o Flammable Liquid and Vapor (H226): Poses a significant fire risk.[1]

o Harmful if Swallowed (H302), in Contact with Skin (H312), or if Inhaled (H332): Can cause
adverse health effects upon exposure.

Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1265640?utm_src=pdf-interest
https://www.benchchem.com/product/b1265640?utm_src=pdf-body
https://www.benchchem.com/product/b1265640?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyltrimethylsilane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

A comprehensive PPE strategy is the first line of defense against the hazards associated with
Benzyltrimethylsilane.

PPE Category Recommended Equipment  Specification and Use

) Safety Goggles or a Face Must be worn at all times to
Eye and Face Protection ) ]
Shield protect against splashes.

Nitrile or neoprene gloves are
recommended. Always inspect
gloves for integrity before use
Hand Protection Chemical-Resistant Gloves and replace them immediately
if compromised. Double
gloving can provide extra

protection.

A lab coat made of cotton or

] Flame-Retardant Laboratory other flame-retardant material
Body Protection
Coat should be worn and fully
buttoned.

Shoes should fully cover the

Footwear Closed-Toe Shoes ) )
feet to protect against spills.
All handling of
Benzyltrimethylsilane should

Respiratory Protection Use in a Fume Hood be conducted in a certified

chemical fume hood to

minimize inhalation exposure.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational plan minimizes the risk of exposure and accidents.
e Preparation:
o Ensure a certified chemical fume hood is operational.

o Assemble all necessary equipment and reagents.
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o Verify that a spill kit and a Class B fire extinguisher are readily accessible.

o Don all required PPE as outlined in the table above.

e Handling:

o

Conduct all work with Benzyltrimethylsilane inside the chemical fume hood.

[¢]

Ground all equipment and containers to prevent the buildup of static electricity.

[e]

Avoid contact with strong oxidizing agents, as this can lead to vigorous reactions.

[e]

Keep the container tightly closed when not in use.
e Post-Handling:
o Decontaminate the work area thoroughly.
o Remove PPE in the correct order to avoid cross-contamination.
o Wash hands and forearms thoroughly with soap and water after removing gloves.

Disposal Plan

Proper disposal of Benzyltrimethylsilane and contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

o Waste Collection:

o Collect all waste containing Benzyltrimethylsilane, including unused product and
contaminated materials (e.g., gloves, absorbent pads), in a designated, properly labeled,
and sealed hazardous waste container.

o Do not mix Benzyltrimethylsilane waste with other waste streams unless compatibility
has been confirmed.

e Waste Storage:
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o Store the hazardous waste container in a cool, dry, well-ventilated area away from ignition
sources and incompatible materials.

o Waste Disposal:

o Dispose of the hazardous waste through your institution's designated hazardous waste
management program.

o Follow all local, state, and federal regulations for the disposal of flammable and hazardous
chemical waste. As an organosilane, it may be subject to specific disposal regulations for
this class of compounds.[2]

Quantitative Data

The following table summarizes key quantitative data for Benzyltrimethylsilane.

Property Value

Molecular Formula C10H16Si
Molecular Weight 164.32 g/mol [3][4]
CAS Number 770-09-2[3][4]
Appearance Liquid[3]

Boiling Point 191 °C[3]

Flash Point 57 °C[3]

Density 0.863 g/mL[3]

Experimental Workflow
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Caption: Workflow for the safe handling and disposal of Benzyltrimethylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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